Cas no 1890316-80-9 ((1-Tert-butylcyclobutyl)methanol)

(1-Tert-butylcyclobutyl)methanol is a specialized organic compound featuring a cyclobutyl ring substituted with a tert-butyl group and a hydroxymethyl functional group. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry as a building block for complex molecular frameworks. The tert-butyl group enhances stability, while the hydroxymethyl moiety offers reactivity for further functionalization, such as esterification or ether formation. Its rigid cyclobutyl core can influence conformational dynamics in target molecules, useful in pharmaceutical and materials research. The compound’s well-defined stereochemistry and purity ensure consistent performance in precision applications. Suitable for use under controlled conditions, it requires proper handling due to its potential reactivity.

(1-Tert-butylcyclobutyl)methanol structure

1890316-80-9 structure

Product Name:(1-Tert-butylcyclobutyl)methanol

CAS No:1890316-80-9

MF:C₉H₁₈O

MW:142.238623142242

CID:5776988

PubChem ID:116963723

Update Time:2025-10-28

(1-Tert-butylcyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

- EN300-1803346
- SCHEMBL17363065
- 1890316-80-9
- (1-tert-butylcyclobutyl)methanol
- (1-(tert-Butyl)cyclobutyl)methanol
- Cyclobutanemethanol, 1-(1,1-dimethylethyl)-
- (1-Tert-butylcyclobutyl)methanol
- Inchi： 1S/C9H18O/c1-8(2,3)9(7-10)5-4-6-9/h10H,4-7H2,1-3H3
- InChI Key： GETIKDCHOWCYLW-UHFFFAOYSA-N
- SMILES： OCC1(CCC1)C(C)(C)C

Computed Properties

Exact Mass: 142.135765193g/mol
Monoisotopic Mass: 142.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 0.922±0.06 g/cm3(Predicted)
Boiling Point: 177.2±8.0 °C(Predicted)
pka: 15.05±0.10(Predicted)

(1-Tert-butylcyclobutyl)methanol Pricemore >>

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